Cas no 140435-87-6 (N,n'-bis(5,7-dinitro-3-oxido-2,1,3-benzoxadiazol-4-yl)-2,4,6-trin Itro-1,3-benzenediamine)

• Product Name: N,n'-bis(5,7-dinitro-3-oxido-2,1,3-benzoxadiazol-4-yl)-2,4,6-trin Itro-1,3-benzenediamine
• CAS No: 140435-87-6
• MF: C₁₈H₅N₁₃O₁₈
• MW: 691.308601140976
• CID: 1298333
• PubChem ID: 86583305
• Update Time: 2025-04-20

N,n'-bis(5,7-dinitro-3-oxido-2,1,3-benzoxadiazol-4-yl)-2,4,6-trin Itro-1,3-benzenediamine Chemical and Physical Properties

Names and Identifiers

• N,n'-bis(5,7-dinitro-3-oxido-2,1,3-benzoxadiazol-4-yl)-2,4,6-trin Itro-1,3-benzenediamine
• 1,3-benzenediamine, N^{1
• 1,3-benze<wbr>
• N,N'-bis(<wbr>
• LogP}
• 1,3-benzenediamine, N^{1; 1,3-benze<wbr>; N,N'-bis(<wbr>; LogP}
• 1-N,3-N-bis(5,7-dinitro-3-oxido-2,1,3-benzoxadiazol-3-ium-4-yl)-2,4,6-trinitrobenzene-1,3-diamine
• 140435-87-6
• N,N'-Bis(5,7-dinitro-4-benzofurazanyl)-2,4,6-trinitro-1,3-benzenediamine

• Inchi： 1S/C18H5N13O18/c32-23(33)4-1-5(24(34)35)11(20-13-7(26(38)39)3-9(28(42)43)15-18(13)31(47)49-22-15)16(29(44)45)10(4)19-12-6(25(36)37)2-8(27(40)41)14-17(12)30(46)48-21-14/h1-3,19-20H
• InChI Key： UTMPJXFXFMRUNY-UHFFFAOYSA-N
• SMILES： O1N=C2C(=CC(=C(C2=[N+]1[O-])NC1C(=CC(=C(C=1[N+](=O)[O-])NC1=C(C=C(C2C1=[N+]([O-])ON=2)[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 690.98765
• Monoisotopic Mass: 690.98755036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 22
• Heavy Atom Count: 49
• Rotatable Bond Count: 4
• Complexity: 1280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 448Ų

Experimental Properties

• PSA: 431.98